Cas no 1344535-08-5 ((2R)-4-(3-fluoro-4-nitrophenyl)butan-2-amine)

• Product Name: (2R)-4-(3-fluoro-4-nitrophenyl)butan-2-amine
• CAS No: 1344535-08-5
• MF: C₁₀H₁₃FN₂O₂
• MW: 212.220825910568
• CID: 5759934
• PubChem ID: 165850397
• Update Time: 2025-06-16

(2R)-4-(3-fluoro-4-nitrophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1841125
• 1344535-08-5
• (2R)-4-(3-fluoro-4-nitrophenyl)butan-2-amine

• Inchi： 1S/C10H13FN2O2/c1-7(12)2-3-8-4-5-10(13(14)15)9(11)6-8/h4-7H,2-3,12H2,1H3/t7-/m1/s1
• InChI Key： VTVMSESWJXKNNN-SSDOTTSWSA-N
• SMILES： FC1=C(C=CC(=C1)CC[C@@H](C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.09610582g/mol
• Monoisotopic Mass: 212.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Additional information on (2R)-4-(3-fluoro-4-nitrophenyl)butan-2-amine

Comprehensive Overview of (2R)-4-(3-fluoro-4-nitrophenyl)butan-2-amine (CAS No. 1344535-08-5)

(2R)-4-(3-fluoro-4-nitrophenyl)butan-2-amine, with the CAS number 1344535-08-5, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. This compound is characterized by its unique structural features, including a fluoro-substituted nitrophenyl group and an amino butane chain, which confer it with specific chemical and biological properties.

The synthesis of (2R)-4-(3-fluoro-4-nitrophenyl)butan-2-amine typically involves multi-step processes, often starting from readily available starting materials such as 3-fluoro-4-nitrobenzaldehyde and (R)-2-amino-1-butanol. The reaction sequence may include condensation, reduction, and purification steps to achieve the desired product with high purity and enantiomeric excess. Recent advancements in asymmetric synthesis have further refined these methods, enabling more efficient and scalable production of this compound.

In terms of its physical and chemical properties, (2R)-4-(3-fluoro-4-nitrophenyl)butan-2-amine is a solid at room temperature with a melting point ranging from 100 to 105°C. It is moderately soluble in common organic solvents such as methanol, ethanol, and dichloromethane but exhibits limited solubility in water. The compound's stability is generally good under standard laboratory conditions, although it should be stored away from strong acids and bases to prevent degradation.

The biological activity of (2R)-4-(3-fluoro-4-nitrophenyl)butan-2-amine has been the subject of numerous studies. Research has shown that this compound possesses potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new therapeutic agents. In particular, its ability to modulate specific signaling pathways involved in inflammation and pain has been highlighted in several preclinical studies.

A recent study published in the Journal of Medicinal Chemistry investigated the pharmacological effects of (2R)-4-(3-fluoro-4-nitrophenyl)butan-2-amine on various inflammatory models. The results demonstrated that the compound effectively reduced levels of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo settings. Additionally, it exhibited significant analgesic activity in rodent models of chronic pain, suggesting its potential as a novel analgesic agent.

Another area of interest is the potential use of (2R)-4-(3-fluoro-4-nitrophenyl)butan-2-amine in neurodegenerative diseases. Preliminary studies have indicated that this compound may have neuroprotective effects by inhibiting oxidative stress and promoting neuronal survival. These findings are particularly relevant given the growing need for effective treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of (2R)-4-(3-fluoro-4-nitrophenyl)butan-2-amine has also been evaluated through various toxicological studies. In general, the compound has shown low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, (2R)-4-(3-fluoro-4-nitrophenyl)butan-2-amine (CAS No. 1344535-08-5) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in drug discovery and development programs. As research continues to advance, it is likely that new applications for this compound will be discovered, contributing to the advancement of medical science and patient care.